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Compound of Interest |

Compound Name: 5-Fluoro-2-nitrophenol
CAS No.: 446-36-6
Cat. No.: B146956
Get Quote
. J

5-Fluoro-2-nitrophenol (CAS No. 446-36-6) is a substituted aromatic compound that has
emerged as a critical intermediate in the synthesis of complex organic molecules.[1] Its
structure, featuring a phenol ring activated by an electron-withdrawing nitro group and
modulated by a fluorine atom, bestows it with unique reactivity.[2][3] This strategic combination
of functional groups makes it an invaluable precursor in various chemical transformations,
particularly in the development of pharmaceuticals and agrochemicals.[1][2] The presence of
the fluorine atom is especially significant, as its incorporation into drug candidates can enhance
metabolic stability, binding affinity, and other pharmacokinetic properties.[3] This guide provides
a detailed exploration of the chemical attributes and practical applications of this important
synthetic building block.

Physicochemical and Spectroscopic Profile

Accurate characterization is the foundation of all chemical synthesis and application. 5-Fluoro-
2-nitrophenol is a yellow crystalline solid.[4][5] Its core physicochemical and identifying
properties are summarized below.

Core Chemical Identifiers
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Identifier Value Source(s)
CAS Number 446-36-6 [6]
Molecular Formula CeHaFNO3 [6]
Molecular Weight 157.10 g/mol [41[6]
IUPAC Name 5-fluoro-2-nitrophenol [6]

2-Nitro-5-fluorophenol, 3-
Synonyms ] [6]
Fluoro-6-nitrophenol

1S/C6H4FNO3/c7-4-1-2-

InChl
5(8(10)11)6(9)3-4/h1-3,9H
QQURWFRNETXFTN-

InChiKey [7]
UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1F)O)[O-] [6]

Physical Properties

The physical properties of 5-Fluoro-2-nitrophenol are crucial for its handling, storage, and use
in reactions. There is some variation in reported values, which is common depending on the
purity and the measurement method.
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Property Value Source(s)

Yellow crystalline powder,
Appearance [4][8]
crystals, or chunks

Melting Point 34-37 °C [8]

Boiling Point ~260-305 °C [41[8]

Slightly soluble in water;

Solubility Soluble in ethanol, ether, and [41[8]
chloroform

pKa 6.18 £ 0.13 (Predicted) [71[8]

Flash Point 91 °C (195.8 °F) - closed cup

Density ~1.43 - 1.59 g/cm3 (estimate) [41[8]

The acidity of the phenolic proton (predicted pKa = 6.18) is significantly increased compared to
phenol (pKa = 9.9).[8][9] This is a direct consequence of the strong electron-withdrawing nature
of the para-nitro group and, to a lesser extent, the inductive effect of the meta-fluorine atom,
which stabilize the corresponding phenoxide anion.[9]

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of 5-Fluoro-2-
nitrophenol.
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Technique Key Features

The proton NMR spectrum provides information
1H NMR ,
on the aromatic protons.[10]

The carbon NMR spectrum shows distinct

signals for the six aromatic carbons, with
13C NMR _ o

chemical shifts influenced by the attached

functional groups.[6]

1°F NMR is a powerful technique for confirming
1°F NMR the presence and chemical environment of the

fluorine atom, a key feature of the molecule.[11]

Infrared spectroscopy is used to identify the
characteristic vibrations of the functional groups,
such as the O-H stretch of the phenol, the C-F

stretch, and the symmetric and asymmetric

FTIR

stretches of the N-O bonds in the nitro group.
[12][13]

M Spect . Mass spectrometry confirms the molecular
ass Spectrometr
P Y weight of the compound (157.10 g/mol ).[6]

Synthesis and Reactivity

The utility of 5-Fluoro-2-nitrophenol stems from its accessibility through established synthetic
routes and its predictable reactivity.

Synthetic Methodologies

Several methods for the preparation of 5-Fluoro-2-nitrophenol have been reported. The
choice of method often depends on the availability of starting materials, cost, and scalability.

e Hydrolysis of 2,4-Difluoronitrobenzene: This is a widely used method due to its simple
operation and high yield.[14] It involves the nucleophilic aromatic substitution of one fluorine
atom in 2,4-difluoronitrobenzene with a hydroxide source (e.g., NaOH, KOH), followed by
acidification.[14]
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« Nitration of m-Fluorophenol: This route involves the direct nitration of m-fluorophenol.
However, it can lead to the formation of multiple isomers, complicating purification and often
resulting in lower yields, making it less ideal for industrial-scale production.[14]

e From 5-Fluoro-2-nitroaniline: A two-step method involves the initial reaction of 2,4-
difluoronitrobenzene with ammonia to yield 5-fluoro-2-nitroaniline.[14] This intermediate is
then converted to the target phenol via a diazotization-hydrolysis reaction, where the amine
is treated with sodium nitrite and a strong acid (like sulfuric acid) to form a diazonium salt,
which is subsequently hydrolyzed to the phenol.[9][14]

The diagram below illustrates a common and efficient synthesis pathway starting from 2,4-

difluoronitrobenzene.
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Step 1: Amination

(2,4-Difluoronitrobenzene) ( NHs (Ammonia) )

Nucleophilic Aromatic
Substitution

5-Fluoro-2-nitroaniline

Step 2: Diazotization & Hydrolysis

NaNO2z / H2SOa . "
( (0-5 °C) ) 5-Fluoro-2-nitroaniline

Diazotization

([Intermediate Diazonium SaltD

Hydrolysis (H20, A)

5-Fluoro-2-nitrophenol

Click to download full resolution via product page

Caption: Synthesis of 5-Fluoro-2-nitrophenol via amination and diazotization.
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Chemical Reactivity and Experimental Protocol

The reactivity of 5-Fluoro-2-nitrophenol is governed by its three functional groups: the

hydroxyl, the nitro, and the fluoro groups. It readily undergoes reactions such as etherification

and esterification at the hydroxyl group and can participate in nucleophilic aromatic

substitution, where the fluorine atom can be displaced by a suitable nucleophile.[3]

This protocol is based on the principles of diazotization followed by hydrolysis.[9][14]

. Diazotization:

Suspend 5-fluoro-2-nitroaniline in an aqueous solution of sulfuric acid.

Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5 °C. The reaction is exothermic and careful temperature control is critical
to prevent decomposition of the diazonium salt.

Stir the resulting solution for an additional 30 minutes at 0-5 °C to ensure complete formation
of the 5-fluoro-2-nitrophenyldiazonium salt.

. Hydrolysis:

Slowly add the cold diazonium salt solution to a boiling aqueous solution of sulfuric acid. The
diazonium group is an excellent leaving group (as Nz gas), and the hydroxyl group from
water acts as the nucleophile.[9]

A vigorous evolution of nitrogen gas will be observed.

After the addition is complete, continue to heat the mixture (e.g., by steam distillation) to
ensure complete hydrolysis and to remove any volatile impurities.

Cool the reaction mixture to room temperature, which should result in the precipitation of the
crude 5-Fluoro-2-nitrophenol.

. Purification:

Collect the solid product by vacuum filtration and wash with cold water to remove residual
acid.

Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,
ethanol-water or hexane) to yield the final product with high purity.
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Applications in Drug Development and Chemical
Synthesis

5-Fluoro-2-nitrophenol is a versatile intermediate with documented use in the synthesis of a
range of biologically active molecules and fine chemicals.[1]

o Pharmaceutical Intermediates: It serves as a key building block in the synthesis of various
pharmaceuticals.[2] Its structure is incorporated into molecules designed as anti-
inflammatory, antimicrobial, and analgesic agents.[2] A notable application is in the synthesis
of 7-substituted 2H-1,4-benzoxazin-3-(4H)-ones, which have shown potential as
angiogenesis inhibitors.[7] It has also been used in the total synthesis of the (+/-)-CC-1065
CPI subunit, a component of a potent antitumor antibiotic.[7]

e Agrochemicals: The compound is an intermediate in the production of agrochemicals, such
as the herbicide fluorentrafen.[14]

e Fine and Specialty Chemicals: Beyond life sciences, it is used in the synthesis of specialty
dyes and advanced materials.[1]

o Chemical Research: In a laboratory setting, it is a valuable reagent for preparing a variety of
fluorinated compounds through reactions like nucleophilic aromatic substitution.[2]

Safety and Handling

Proper handling of 5-Fluoro-2-nitrophenol is essential due to its hazardous properties.

GHS Hazard Classification
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Hazard Statement Code Description Source(s)
) Acute Toxicity, Oral
H302 Harmful if swallowed [6]
(Category 4)
Harmful in contact Acute Toxicity, Dermal
H312 _ _ [6]
with skin (Category 4)
Skin
H315 Causes skin irritation Corrosion/Irritation [6][15]
(Category 2)
) Serious Eye
Causes serious eye o
H319 L Damage/Eye Irritation [6][15]
irritation
(Category 2A)
Acute Toxicity,
H332 Harmful if inhaled Inhalation (Category [6]
4)
Specific Target Organ
May cause respirator Toxicity — Single
H335 Y P Y y 9 [6][15]

irritation

Exposure (Category
3)

Handling and Storage Recommendations

e Personal Protective Equipment (PPE): Use appropriate PPE, including a dust mask (e.g.,

N95), chemical-resistant gloves, and safety goggles or a face shield.[8]

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust or vapors.[8]

o Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere

and at room temperature.[7][8] It is classified as a combustible solid.[15]

o Fire Safety: The material must be moderately heated before ignition can occur (NFPA Fire

Hazard: 2).[15] It is normally stable and not reactive with water.[15]
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Conclusion

5-Fluoro-2-nitrophenol is a chemical intermediate of significant value, particularly for the

pharmaceutical and agrochemical industries. Its distinct pattern of substitution provides a

unique platform for synthetic chemists to introduce fluorine and other functionalities into

complex molecular targets. A thorough understanding of its physicochemical properties,

reactivity, and safety protocols, as outlined in this guide, is paramount for its effective and safe

utilization in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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